![molecular formula C16H20N8 B6448596 3-{4-[4-(dimethylamino)-6-methylpyrimidin-2-yl]piperazin-1-yl}pyrazine-2-carbonitrile CAS No. 2548978-91-0](/img/structure/B6448596.png)
3-{4-[4-(dimethylamino)-6-methylpyrimidin-2-yl]piperazin-1-yl}pyrazine-2-carbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is a complex organic molecule that likely contains a pyrazine ring, a piperazine ring, and a pyrimidine ring . These types of compounds are often used in the development of pharmaceuticals .
Molecular Structure Analysis
The compound likely contains a pyrazine ring (a six-membered ring with two nitrogen atoms), a piperazine ring (a six-membered ring with two nitrogen atoms), and a pyrimidine ring (a six-membered ring with two nitrogen atoms and two carbon atoms) .Scientific Research Applications
Antimicrobial Activity
This compound has been found to exhibit antimicrobial activity. A series of thiazolidinone derivatives, which include this compound, have been synthesized and evaluated for their antimicrobial activity against eight bacteria and four fungi .
Antitumor Activity
The compound has shown potential in antitumor applications. Literature suggests that 1,3,5-triazines, a class of compounds that includes this one, have demonstrated antitumor activity .
Anticancer Activity
The compound has also been associated with anticancer activity. Research has shown that 1,3,5-triazines, including this compound, have exhibited anticancer properties .
Antimalarial Activity
The compound has potential applications in the treatment of malaria. Studies have found that 1,3,5-triazines, including this compound, have shown antimalarial activity .
Antiviral Activity
The compound has demonstrated antiviral activity. Research indicates that 1,3,5-triazines, a class of compounds that includes this one, have shown antiviral properties .
Anti-tubercular Activity
This compound has been evaluated for its anti-tubercular activity against Mycobacterium tuberculosis H37Ra. A series of novel substituted-N-(6-(4-(pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives, which include this compound, were designed, synthesized, and evaluated for their anti-tubercular activity .
Mechanism of Action
Target of Action
Similar compounds have been reported to exhibit significant activity against mycobacterium tuberculosis h37ra , suggesting potential antimicrobial activity.
Mode of Action
It’s likely that the compound interacts with its targets in a way that inhibits their function, leading to the observed antimicrobial effects .
Biochemical Pathways
Given the reported antimicrobial activity, it’s plausible that the compound interferes with essential biochemical pathways in the target organisms, leading to their inhibition or death .
Result of Action
The reported antimicrobial activity suggests that the compound likely leads to the inhibition or death of the target organisms .
properties
IUPAC Name |
3-[4-[4-(dimethylamino)-6-methylpyrimidin-2-yl]piperazin-1-yl]pyrazine-2-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N8/c1-12-10-14(22(2)3)21-16(20-12)24-8-6-23(7-9-24)15-13(11-17)18-4-5-19-15/h4-5,10H,6-9H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LPPJOWIRPTVSIK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)N2CCN(CC2)C3=NC=CN=C3C#N)N(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N8 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.38 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-{4-[4-(Dimethylamino)-6-methylpyrimidin-2-yl]piperazin-1-yl}pyrazine-2-carbonitrile |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.